N1-(3-chlorophenyl)-N2-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-chlorophenyl)-N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• InChI: InChI=1S/C20H15Cl2N5O2S/c21-13-6-4-12(5-7-13)17-25-20-27(26-17)16(11-30-20)8-9-23-18(28)19(29)24-15-3-1-2-14(22)10-15/h1-7,10-11H,8-9H2,(H,23,28)(H,24,29)
• InChI Key: LVWDQXUASGXGOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H15Cl2N5O2S
• Molecular Weight: 460.3 g/mol

Description

N1-(3-chlorophenyl)-N2-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H15Cl2N5O2S and its molecular weight is 460.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds with chlorophenyl, thiazolo, triazol, and oxalamide components are synthesized through various methodologies, including cyclization, condensation, and microwave-assisted synthesis, highlighting their structural diversity and potential for chemical modification (Liu et al., 2013; B. Kariuki et al., 2021). These methods enable the creation of compounds with specific properties, such as crystal structures conducive to further analysis and applications in drug design.

Biological Activities

A significant area of research for compounds with this structural framework involves their biological activities. Studies have reported antimicrobial, antifungal, and anticancer activities, demonstrating the potential of these compounds in therapeutic applications. For instance, derivatives of triazole and thiazole have shown efficacy against various bacterial and fungal strains, highlighting their potential as antimicrobial and antifungal agents (Xiao‐Wen Sun et al., 2000; N. Desai et al., 2007). Furthermore, compounds containing these moieties have been evaluated for their antiviral and cytotoxic activities, suggesting their utility in developing new therapeutic agents (K. Dawood et al., 2011).

Potential Applications in Medicinal Chemistry

The diverse biological activities of these compounds underline their significance in medicinal chemistry. Their structural adaptability allows for the synthesis of derivatives targeting specific biological pathways, making them promising candidates for drug development. The synthesis of novel derivatives and their biological evaluation against cancer, bacterial, and fungal strains is a testament to the potential of these compounds in the design of new therapeutic agents (V. Dabholkar et al., 2011; P. Sah et al., 2014).